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Technical Support Center: Streamlining
Environmental Reviews with ACHP
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in navigating the

environmental review process, specifically Section 106 of the National Historic Preservation

Act, in consultation with the Advisory Council on Historic Preservation (ACHP).

Frequently Asked Questions (FAQs)
Q1: What is Section 106 and why is it relevant to my project?

A1: Section 106 of the National Historic Preservation Act (NHPA) is a federal law that requires

federal agencies to consider the effects of their projects, known as "undertakings," on historic

properties.[1][2] If your research or development project is funded, permitted, licensed, or

approved by a federal agency, it is considered an undertaking and you must comply with

Section 106.[2][3] The process involves identifying historic properties, assessing the potential

effects of the project on them, and consulting with stakeholders to find ways to avoid, minimize,

or mitigate any adverse effects.[3]

Q2: Who are the key consulting parties in the Section 106 process?
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A2: The primary consulting parties include the lead federal agency, the State Historic

Preservation Officer (SHPO), and/or the Tribal Historic Preservation Officer (THPO).

Depending on the project's location and potential impact, other consulting parties may include

local governments, applicants for federal assistance, and individuals or organizations with a

demonstrated interest in the undertaking. Federally recognized Indian tribes and Native

Hawaiian organizations that attach religious and cultural significance to affected historic

properties must also be consulted.

Q3: What are the main strategies for streamlining the Section 106 review process?

A3: Several strategies can help streamline the Section 106 process:

Programmatic Agreements (PAs): These agreements can be developed for complex projects

or multiple undertakings to establish a tailored review process.

Alternate Procedures: Federal agencies can develop their own procedures to substitute for

the standard Section 106 process, which can result in time and cost savings if approved by

the ACHP.

Integrating NEPA and Section 106: Coordinating the National Environmental Policy Act

(NEPA) and Section 106 reviews can improve efficiency and reduce duplication.

Program Comments: The ACHP can issue a program comment for a particular category of

undertakings, which allows agencies to comply with Section 106 by following the steps

outlined in the comment.

Screening Processes: For programs with many similar undertakings, a screening process

can be established to exempt projects with no potential to affect historic properties from

further review.

Q4: How can I effectively consult with Indian tribes and Native Hawaiian organizations?

A4: Consultation with Indian tribes must be conducted on a government-to-government basis

and be sensitive to tribal sovereignty. It is crucial to engage with potentially interested tribes

early in the planning process. You should not assume that one tribe's views will be the same as

others, as different tribes may have different interests and approaches to protecting historic
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properties. The ACHP provides specific guidance on consultation with Indian tribes and Native

Hawaiian organizations.

Troubleshooting Guide
Issue Recommended Solution

Delays in SHPO/THPO Response

Ensure all required documentation has been

submitted correctly. The ACHP has guidance on

when 30-day review timeframes are applicable.

If a SHPO/THPO is non-responsive, the federal

agency may consult with the ACHP in their

place.

Disagreements Among Consulting Parties

The goal of consultation is to seek, discuss, and

consider the views of all participants to reach an

agreement. If disagreements arise, the federal

agency is responsible for managing the

consultation process. For significant

disagreements, the ACHP can provide

assistance and may choose to participate in the

consultation.

Project Design Changes After Section 106

Review

If project designs change in a way that could

alter the effects on historic properties, the

Section 106 process may need to be revisited.

This is especially true if a Memorandum of

Agreement (MOA) is in place.

Uncertainty about "Adverse Effect"

An "adverse effect" occurs when an undertaking

may alter the characteristics of a historic

property that qualify it for inclusion in the

National Register in a way that diminishes its

integrity. The ACHP provides guidance on

applying the criteria of adverse effect.

Complex or Repetitive Projects

For large, complex, or repetitive projects,

consider developing a Programmatic Agreement

(PA) to streamline the review process for future

undertakings.
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Experimental Protocols: Methodologies for
Streamlining Section 106
Protocol 1: Developing a Programmatic Agreement (PA)

Initiate Consultation: The federal agency notifies the relevant SHPO/THPO and other

potential consulting parties of its intent to develop a PA.

Define Scope and Purpose: The consulting parties collaboratively define the program,

undertakings, or complex project to be covered by the PA.

Draft the Agreement: The federal agency, in consultation with the parties, drafts the PA. The

agreement should outline the specific procedures for identifying and evaluating historic

properties, assessing effects, and resolving adverse effects for the undertakings it covers.

Consulting Party Review and Comment: The draft PA is circulated to all consulting parties for

review and comment.

ACHP Involvement: If the PA involves complex or controversial issues, the ACHP may be

invited to participate in the consultation.

Finalize and Execute: After incorporating feedback, the PA is finalized and signed by the

consulting parties.

File with ACHP: A copy of the executed PA is filed with the ACHP.

Protocol 2: Utilizing an ACHP Program Comment
Identify Applicability: Determine if your project falls under a category of undertakings covered

by an existing ACHP Program Comment.

Follow Comment Stipulations: If applicable, the federal agency must follow the specific steps

and requirements outlined in the Program Comment to fulfill its Section 106 responsibilities.

Notify Consulting Parties: The agency should still notify the relevant SHPO/THPO and other

consulting parties of its intention to use the Program Comment.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/product/b7983922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Document Compliance: The agency must maintain a record demonstrating that it has

complied with the terms of the Program Comment.

Data Presentation: Comparison of Standard vs.
Streamlined Section 106 Process

Stage
Standard Section 106
Process (Estimated
Timeline)

Streamlined Process (e.g.,
with PA) (Estimated
Timeline)

Initiation of Consultation 1-2 weeks 1-2 weeks

Identification of Historic

Properties
4-8 weeks

2-4 weeks (procedures

predefined in PA)

Assessment of Adverse Effects 4-6 weeks
2-3 weeks (criteria predefined

in PA)

Resolution of Adverse Effects 8-12 weeks
4-6 weeks (process

streamlined in PA)

Memorandum of Agreement

(MOA)
4-8 weeks N/A (covered by PA)

Total Estimated Timeline 21-36 weeks 9-15 weeks

Note: These are estimated timelines and can vary significantly based on project complexity and

the specific circumstances of the consultation.
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Caption: Comparison of Standard vs. Streamlined Section 106 workflows.
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Step 1: Initiation

Step 2: Identification

Step 3: Assessment

Step 4: Resolution

Project is a Federal
'Undertaking'

Notify Consulting Parties
(SHPO/THPO, Tribes, etc.)

Define Area of
Potential Effects (APE)

Identify Historic
Properties in APE

Evaluate National
Register Eligibility

Apply Criteria of
Adverse Effect

Make Finding:
No Effect, No Adverse Effect,

or Adverse Effect

Consult to Avoid,
Minimize, or Mitigate

Develop Memorandum
of Agreement (MOA)

Click to download full resolution via product page

Caption: The four-step Section 106 review process.
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Caption: Relationship between streamlining strategies and outcomes.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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